Cas no 891107-88-3 (4-(4-acetylphenyl)-N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide)

• Product Name: 4-(4-acetylphenyl)-N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide
• CAS No: 891107-88-3
• MF: C₂₃H₂₅FN₄O₃
• MW: 424.468008756638
• CID: 5511540
• Update Time: 2025-05-24

4-(4-acetylphenyl)-N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-acetylphenyl)-N-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]piperazine-1-carboxamide
• 4-(4-acetylphenyl)-N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide

• Inchi： 1S/C23H25FN4O3/c1-16(29)17-2-6-20(7-3-17)26-10-12-27(13-11-26)23(31)25-19-14-22(30)28(15-19)21-8-4-18(24)5-9-21/h2-9,19H,10-15H2,1H3,(H,25,31)
• InChI Key： CXVLQEUTUYTJGO-UHFFFAOYSA-N
• SMILES： N1(C(NC2CC(=O)N(C3=CC=C(F)C=C3)C2)=O)CCN(C2=CC=C(C(C)=O)C=C2)CC1

Additional information on 4-(4-acetylphenyl)-N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide

4-(4-Acetylphenyl)-N-1-(4-fluorophenyl)-5-Oxopyrrolidin-3-Ylpiperazine-1-Carboxamide: A Comprehensive Overview

The compound with CAS No 891107-88-3, known as 4-(4-acetylphenyl)-N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylpiperazine, is a complex organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound has garnered attention due to its unique structural features and promising pharmacological properties.

The molecular structure of this compound is characterized by a piperazine ring, which serves as a central scaffold, connected to a 5-oxopyrrolidine moiety and a fluorophenyl group. The presence of these functional groups contributes to its versatility in binding interactions and bioavailability. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents targeting various disease states, including cancer and neurodegenerative disorders.

One of the key aspects of this compound is its ability to modulate specific cellular pathways. Research conducted in 2023 has demonstrated that it exhibits selective inhibition of certain kinases, which are critical in the progression of cancer cells. This finding underscores its potential as a targeted therapy with minimal off-target effects, a significant advantage in drug development.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of advanced catalytic techniques has improved the yield and purity of the product, making it more accessible for preclinical studies. Its synthesis also highlights the importance of stereochemistry in determining its pharmacokinetic properties, with recent studies emphasizing the role of enantiomeric purity in enhancing therapeutic efficacy.

The pharmacokinetic profile of this compound has been extensively studied, revealing favorable absorption and distribution characteristics. Preclinical trials have shown that it achieves high concentrations in target tissues while maintaining low systemic toxicity, making it an attractive candidate for further development. Additionally, its metabolic stability has been optimized through structural modifications, ensuring prolonged residence time within the body.

Another area of interest lies in its application as a tool compound for studying cellular signaling pathways. By inhibiting specific enzymes or receptors, it provides researchers with insights into disease mechanisms and potential therapeutic interventions. This dual role as both a research tool and a drug candidate highlights its significance in both academic and industrial settings.

Looking ahead, ongoing research is focused on exploring its potential as an anti-inflammatory agent and its role in modulating immune responses. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through clinical trials, paving the way for its eventual use in treating various medical conditions.

In conclusion, CAS No 891107-88-3 represents a promising molecule with diverse applications in drug discovery and chemical biology. Its unique structure, coupled with advancements in synthetic methodologies and pharmacological research, positions it as a key player in the development of innovative therapeutic solutions.